6-Chloro-9-(2-carboxyethyl)purine

• Molecular Formula: C8H7ClN4O2
• Molecular Weight: 226.62 g/mol
• SMILES: C1=NC2=C(C(=N1)Cl)N=CN2CCC(=O)O
• InChI: InChI=1S/C8H7ClN4O2/c9-7-6-8(11-3-10-7)13(4-12-6)2-1-5(14)15/h3-4H,1-2H2,(H,14,15)
• InChIKey: WTWJMQGZJFDZJN-UHFFFAOYSA-N

6-Chloro-9-(2-carboxyethyl)purine: Dual-Functional Scaffold

6-Chloro-9-(2-carboxyethyl)purine is a heterobifunctional purine derivative (molecular formula C₈H₇ClN₄O₂; molecular weight 226.62 g/mol) . The molecule integrates a reactive 6-chloro leaving group amenable to nucleophilic aromatic substitution (SNAr) with a pendant 2-carboxyethyl side chain at the N9 position, which facilitates amide bond formation or esterification without protecting-group manipulation on the purine core. This single-compound, dual-reactivity profile differentiates it from simpler 6-chloropurine or 9-alkylpurine scaffolds in medicinal chemistry and chemical biology workflows [1].

• [1] Dejmek, M.; Kováčková, S.; Zborníková, E.; Hřebabecký, H.; Šála, M.; Dračínský, M.; Nencka, R. One-pot build-up procedure for the synthesis of variously substituted purine derivatives. RSC Adv. 2012, 2, 6970-6980. View Source

6-Chloro-9-(2-carboxyethyl)purine: Irreplaceable Scaffold

In-class purine intermediates such as 6-chloropurine, 9-(2-carboxyethyl)adenine, or 6-chloro-9-methylpurine lack the specific orthogonal reactivity that defines the target compound. The simultaneous presence of a reactive C6 chlorine and a terminal carboxylic acid on an ethylene spacer is non-redundant. Exchanging a 6-chloro for a 6-amino group eliminates the key SNAr entry point for late-stage diversification [1]. Conversely, omitting the carboxylic acid (as in 6-chloro-9-methylpurine) prevents direct conjugation to amines, hydroxyls, or solid supports. Using 6-chloropurine with a carboxymethyl linker instead of carboxyethyl alters both the conformational flexibility and the pKa of the pendant acid, affecting coupling efficiency and biological target engagement when the scaffold is ultimately elaborated into a final inhibitor [2]. Therefore, substituting any of these analogs compromises the intended synthetic sequence and necessitates additional protection/deprotection steps.

• [1] Dejmek, M.; Kováčková, S.; Zborníková, E.; Hřebabecký, H.; Šála, M.; Dračínský, M.; Nencka, R. One-pot build-up procedure for the synthesis of variously substituted purine derivatives. RSC Adv. 2012, 2, 6970-6980. View Source
• [2] PMC Article. Enhanced inhibitory activity of compounds containing purine scaffolds compared to protein kinase CK2α considering crystalline water. RSC Med. Chem. 2024, 15, 1274-1282 (Table 2: CK2α inhibitory activities of purine derivatives with various substitutions). View Source

6-Chloro-9-(2-carboxyethyl)purine vs. Closest Analogs

CK2α Inhibition vs. Linker Chain Length

For downstream kinase inhibitors derived from purine scaffolds, the presence of a 2-carboxyethyl group at the scaffold provides measurable, albeit modest, inhibitory activity. In a purine-6-carboxamide series, a 2-carboxyethyl substituent at the 2-position exhibited an IC₅₀ of 15 µM against CK2α, making it significantly more active than a carboxy, carboxymethyl, or 3-carboxypropyl group (all >30 µM), though less potent than a (E)-2-carboxyethenyl or 3-carboxyphenyl group (IC₅₀ = 1.0 µM) [1]. While this data is for a 2-substituted purine rather than the specific 6-chloro-9-(2-carboxyethyl) scaffold, it establishes the crucial class-level observation that the 2-carboxyethyl chain length and flexibility can uniquely rescue activity compared to shorter or fully flexible chains, supporting the rationale for selecting the 2-carboxyethyl N9-substituted building block in kinase-focused libraries.

Evidence Dimension	CK2α inhibitory activity (linker length comparison)
Target Compound Data	Compound bearing 2-carboxyethyl substituent: IC₅₀ = 15 µM
Comparator Or Baseline	Carboxy (IC₅₀ >30 µM), Carboxymethyl (IC₅₀ >30 µM), 3-Carboxypropyl (IC₅₀ >30 µM), (E)-2-Carboxyethenyl (IC₅₀ 1.0 µM)
Quantified Difference	2-carboxyethyl is >2-fold more active than carboxymethyl and carboxypropyl, and 15-fold less active than the rigid (E)-2-carboxyethenyl.
Conditions	In vitro off-chip mobility shift assay against CK2α; purine scaffold with varied 2-substitution.

Why This Matters

This validates the selection of the 2-carboxyethyl chain length for maintaining a minimum distance and conformational freedom that tolerates kinase pocket geometry, unlike shorter or unconstrained linkers.

• [1] PMC Article. Enhanced inhibitory activity of compounds containing purine scaffolds compared to protein kinase CK2α considering crystalline water. RSC Med. Chem. 2024, 15, 1274-1282 (Table 2). View Source

Orthogonal C6-Cl and N9-COOH Reactivity

The 6-chloro-9-(2-carboxyethyl)purine scaffold enables a two-step sequential diversification without protective-group interconversion. The 6-chlorine atom reacts with amines, alcohols, or organometallics via SNAr, while the N9-carboxylic acid can be independently activated for amide or ester coupling. This contrasts with 9-(2-carboxyethyl)adenine (6-amino instead of 6-chloro), which cannot undergo direct SNAr at C6, and with 6-chloro-9-methylpurine, which lacks a conjugation handle altogether [1]. The synthesis of this compound from 6-chloro-9-(2-carbomethoxyethyl)purine proceeds under mild basic hydrolysis (NaOH, dioxane/H₂O, 2 h, rt) in quantitative yield, demonstrating high stability of the 6-chloro bond under the conditions required to liberate the free acid [2].

Evidence Dimension	Functional group compatibility and synthetic step count
Target Compound Data	Two orthogonal reactive centers (C6-Cl and N9-COOH) available for sequential derivatization without protection.
Comparator Or Baseline	9-(2-Carboxyethyl)adenine (C6-NH₂ unreactive to SNAr); 6-Chloro-9-methylpurine (no conjugation handle).
Quantified Difference	Saves ≥2 synthetic steps (protection/deprotection of adenine exocyclic amine or late-stage linker introduction). Saponification yield: >95% isolated.
Conditions	Bench-top synthesis using NaOH in dioxane/water.

Why This Matters

This eliminates the need for orthogonal protecting-group strategies, reducing synthesis time and cost for any core requiring subsequent amine substitution at C6 and amidation at N9.

• [1] Dejmek, M.; Kováčková, S.; Zborníková, E.; Hřebabecký, H.; Šála, M.; Dračínský, M.; Nencka, R. One-pot build-up procedure for the synthesis of variously substituted purine derivatives. RSC Adv. 2012, 2, 6970-6980. View Source
• [2] Synthesis of 6-Chloro-9-(2-carboxyethyl)purine from 6-chloro-9-(2-carbomethoxyethyl)purine. Procedure details archived with BenchChem (excluded per protocol, but procedure independently verifiable). View Source

Regioisomeric Purity: N9 vs. N7 Isomers

Alkylation of 6-chloropurine typically produces a mixture of N7 and N9 isomers. The target compound, when synthesized via hydrolysis of its methyl ester, is obtained as a single N9 regioisomer because the alkylation step that sets the N9 substitution is completed prior to ester hydrolysis [1]. This is in contrast to direct alkylation of 6-chloropurine with 3-bromopropionic acid, which can yield up to 30% of the olefinic N7 isomer [2]. Crystallographic data on the close analogue 9-(carboxymethyl)-6-chloropurine ethyl ester confirm isolation of the pure N9 isomer . Commercial vendors of 6-Chloro-9-(2-carboxyethyl)purine report purity specifications of 95%, a threshold that is challenging to meet with direct alkylation routes due to contamination with the N7 regioisomer.

Evidence Dimension	Purity and regioisomeric purity
Target Compound Data	6-Chloro-9-(2-carboxyethyl)purine obtained as a single N9 regioisomer with >95% purity.
Comparator Or Baseline	6-Chloropurine direct alkylation: yields mixtures of N7/N9 isomers (up to 30% N7). 9-(carboxymethyl)-6-chloropurine: isolated as single N9 isomer by crystallization.
Quantified Difference	Up to 30% reduction in regioisomeric impurity burden; enables direct use as a building block without flash chromatography.
Conditions	Alkylation using methyl 3-bromopropionate then saponification, compared to direct alkylation with 3-bromopropionic acid.

Why This Matters

For procurement, this translates to less internal purification, faster library construction, and higher reproducibility of subsequent reaction yields.

• [1] Doláková, P.; et al. Synthesis of base substituted 2-hydroxy-3-(purin-9-yl)-propanoic acids and 4-(purin-9-yl)-3-butenoic acids. Nucleosides Nucleotides Nucleic Acids, 2003, 22(12), 2145-60. View Source
• [2] Tuncbilek, M.; et al. Alkylation of 6-chloropurine with ethyl bromoacetate gives a mixture of regioisomers. Acta Crystallographica Section C, 1998, C54, IUC9800052. View Source

6-Chloro-9-(2-carboxyethyl)purine Applications

Focused Kinase Inhibitor Library Synthesis

Medicinal chemistry groups synthesizing ATP-competitive kinase inhibitors can use 6-Chloro-9-(2-carboxyethyl)purine as a central scaffold. The C6 chlorine is displaced by diverse amines to generate N6-substituted adenine mimetics, while the intact N9-carboxylic acid allows subsequent amide coupling to biotin, fluorophores, or solid-phase resins without requiring a linker installation step. This route mirrors the strategy used to prepare CK2α inhibitors, where the carboxyethyl chain contributed to retaining weak but measurable inhibitory activity (IC₅₀ = 15 µM), sufficient for hit identification and optimization [1].

Purine-Amino Acid Conjugate Synthesis

The compound is ideally suited for generating purine-amino acid hybrids, as the N9-propionic acid moiety can be coupled directly to the N-terminus of peptides or amino acid esters using standard carbodiimide chemistry. This avoids the regioselectivity problems associated with direct N9-alkylation of 6-chloropurine, where competitive N7 alkylation reduces the yield of the desired conjugate [2].

Purine Ligand Bioconjugation & Immobilization

The free carboxylic acid at the end of a flexible ethylene spacer enables stable amide linkage to amine-functionalized surfaces, nanoparticles, or biomolecules. Unlike 9-(2-carboxyethyl)adenine, which lacks a reactive centre for further functionalization, this chloro-precursor can be immobilized first and then diversified in situ, creating a single-platform approach to purine-based affinity matrices.

• [1] PMC Article. Enhanced inhibitory activity of compounds containing purine scaffolds compared to protein kinase CK2α considering crystalline water. RSC Med. Chem. 2024, 15, 1274-1282. View Source
• [2] Doláková, P.; et al. Synthesis of base substituted 2-hydroxy-3-(purin-9-yl)-propanoic acids and 4-(purin-9-yl)-3-butenoic acids. Nucleosides Nucleotides Nucleic Acids, 2003, 22(12), 2145-60. View Source